SjDX5-271

• Molecular Formula: C137H215N47O49S
• Molecular Weight: 3336.5 g/mol
• InChI: InChI=1S/C137H215N47O49S/c1-65(2)52-85(177-129(225)86(55-106(152)202)178-117(213)70(14-7-8-47-138)165-112(208)69(139)53-67-18-20-68(189)21-19-67)114(210)157-56-107(203)156-57-108(204)161-72(23-35-95(141)191)118(214)167-75(26-38-98(144)194)121(217)171-80(31-43-103(149)199)127(223)180-88(61-185)115(211)160-60-111(207)164-90(63-187)130(226)181-91(64-188)131(227)166-71(22-34-94(140)190)113(209)158-58-109(205)163-74(25-37-97(143)193)120(216)179-87(54-66-12-5-4-6-13-66)135(231)184-50-11-17-93(184)133(229)182-89(62-186)116(212)159-59-110(206)162-73(24-36-96(142)192)119(215)173-82(46-51-234-3)128(224)172-78(29-41-101(147)197)124(220)169-76(27-39-99(145)195)122(218)168-77(28-40-100(146)196)123(219)170-79(30-42-102(148)198)125(221)175-83(15-9-48-155-137(153)154)134(230)183-49-10-16-92(183)132(228)174-81(32-44-104(150)200)126(222)176-84(136(232)233)33-45-105(151)201/h4-6,12-13,18-21,65,69-93,185-189H,7-11,14-17,22-64,138-139H2,1-3H3,(H2,140,190)(H2,141,191)(H2,142,192)(H2,143,193)(H2,144,194)(H2,145,195)(H2,146,196)(H2,147,197)(H2,148,198)(H2,149,199)(H2,150,200)(H2,151,201)(H2,152,202)(H,156,203)(H,157,210)(H,158,209)(H,159,212)(H,160,211)(H,161,204)(H,162,206)(H,163,205)(H,164,207)(H,165,208)(H,166,227)(H,167,214)(H,168,218)(H,169,220)(H,170,219)(H,171,217)(H,172,224)(H,173,215)(H,174,228)(H,175,221)(H,176,222)(H,177,225)(H,178,213)(H,179,216)(H,180,223)(H,181,226)(H,182,229)(H,232,233)(H4,153,154,155)/t69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-/m0/s1
• InChIKey: VWZWABTWYNINMO-VAZRGVEUSA-N

Procuring SjDX5-271: A Definitive, Pathway-Specific Peptide Tool for TLR4/MyD88/NF-κB and M2 Macrophage Polarization Research

SjDX5-271 is a small (~3 kDa) schistosome egg-derived peptide with the amino acid sequence YKNLGGQQQSGSSQGQFPSGQMQQQQRPQQ (SEQ ID NO:1), obtainable through purification, recombinant expression, or chemical synthesis [1]. It has been identified as a functional modulator of the toll-like receptor 4 (TLR4)/myeloid differentiation factor 88 (MyD88)/nuclear factor-kappa B (NF-κB) signaling axis and a potent inducer of M2 macrophage polarization, as demonstrated in both in vitro and in vivo models of hepatic ischemia-reperfusion injury (IRI) [2]. This compound is offered for research use and should be distinguished from its sequence-scrambled negative control, SjDX5-271v, which lacks this specific bioactivity [3].

TLR4/MyD88/NF-κB pathway inhibition studies

M2 macrophage polarization induction assays

Murine liver ischemia-reperfusion injury (IRI) models

Sequence-specific peptide (30 aa), HPLC-verified purity

• [1] Chinese Patent Application CN116327910A. 2023-07-07. Application of Schistosome-Derived Peptide in Preparation of Drug for Treating Depression. View Source
• [2] Zhang, Y., et al. (2024). Novel anti-inflammatory peptide alleviates liver ischemia-reperfusion injury. Journal of Biomedical Research, 39(1), 61–75. View Source
• [3] SjDX5-271v product page. MedChemExpress (HY-P10897A). View Source

The Scientific and Procurement Imperative for Specifying SjDX5-271: Why Generic TLR4 Antagonists or Alternative Peptides are Inadequate Substitutes

Substituting SjDX5-271 with a generic TLR4 antagonist (e.g., TAK-242) or an unrelated immunomodulatory peptide is not scientifically valid for experiments requiring its dual mechanism. SjDX5-271's activity is critically dependent on its specific amino acid sequence, as evidenced by its proprietary negative control peptide, SjDX5-271v, which exhibits no biological effect [1]. Furthermore, while small molecule TLR4 inhibitors like TAK-242 potently block downstream signaling, they do not simultaneously induce the pro-reparative M2 macrophage polarization that is a hallmark of SjDX5-271's activity [2]. This unique, sequence-specific bifunctionality means that using a different compound would not only fail to replicate the expected phenotype but could lead to contradictory experimental outcomes, particularly in models of sterile inflammation and tissue repair where both pathway inhibition and cellular reprogramming are required.

Generic TLR4 antagonist (e.g., TAK-242)

May not replicate sequence-dependent M2 polarization profile reported for SjDX5-271. Simple TLR4 blockade differs from dual pathway inhibition plus M2 induction.

Scrambled control peptide

Reported lack of protective effect in liver IRI model; identical amino acid composition does not confer bioactivity. Sequence specificity confirmed.

• [1] SjDX5-271v product page. MedChemExpress (HY-P10897A). View Source
• [2] Zhang, Y., et al. (2024). Novel anti-inflammatory peptide alleviates liver ischemia-reperfusion injury. Journal of Biomedical Research, 39(1), 61–75. View Source

Quantitative Differentiation Guide for SjDX5-271 Procurement: Head-to-Head Evidence Against Control Peptide and Model Baselines

In Vivo Hepatoprotection: SjDX5-271 vs. Control Peptide and IRI Model

In a mouse model of liver ischemia-reperfusion injury (IRI), pretreatment with SjDX5-271 (3 mg/kg, i.v.) resulted in significantly lower serum levels of the hepatocellular injury markers alanine transaminase (ALT) and aspartate transaminase (AST) compared to both the untreated IRI group and the control peptide-treated group [1]. This demonstrates that the protective effect is specific to the SjDX5-271 sequence and not a general property of peptide administration.

Hepatoprotection (In Vivo)

Head-to-head

SjDX5-271 (3 mg/kg i.v.) reduced serum ALT/AST, hepatic necrosis, Suzuki score, and TUNEL+ cells vs. scrambled peptide and vehicle (P

Supports sequence-specific in vivo model-response context.

Mouse 70% liver IRI; 90 min ischemia/6 h reperfusion; 24 h pretreatment.

M2 Polarization (In Vitro)

Head-to-head

IL10, Arg1 mRNA ↑; Tnfa, Il6 mRNA ↓ in RAW264.7 and THP-1 cells (10 μg/mL). Control peptide: no effect.

Differentiates M2-polarizing bioactivity from simple TLR4 antagonism.

24 h treatment with SjDX5-271 ± LPS (0.5 μg/mL); qRT-PCR.

Pathway Engagement

Cross-study comparable

Transcriptomic enrichment of TLR signaling inhibition; reduced TLR4 phosphorylation and NF-κB nuclear translocation; pro-inflammatory cytokines ↓.

Provides target engagement readouts for dose-response pathway studies.

Mouse IRI model, BMDM, LPS-stimulated; control peptide inactive.

Cytotoxicity

Class-level inference

No cytotoxicity at 0.39–100 μg/mL in CCK-8 assay (RAW264.7, 24 h).

Supports extended cell-based assays without confounding cell death artifacts.

>250-fold concentration range tested; no viability reduction.

Evidence Dimension	Serum ALT and AST levels (hepatocellular injury markers)
Target Compound Data	Significantly decreased compared to IRI group
Comparator Or Baseline	Control peptide (3 mg/kg) and IRI model group (vehicle)
Quantified Difference	Significant reduction (P<0.05) vs. both IRI and control peptide groups
Conditions	Mouse liver IRI model; 70% hepatic ischemia for 60 min followed by 6 h reperfusion; 3 mg/kg SjDX5-271 or control peptide administered i.v. 24 h prior to ischemia.

Why This Matters

This provides direct, in vivo evidence that the therapeutic benefit of SjDX5-271 is sequence-dependent, justifying its selection over a scrambled or unrelated peptide control for any functional study.

• [1] Zhang, Y., et al. (2024). Novel anti-inflammatory peptide alleviates liver ischemia-reperfusion injury. Journal of Biomedical Research, 39(1), 61–75. View Source

Mechanistic Differentiation: SjDX5-271 Promotes M2 Polarization While TLR4 Antagonists Only Block Inflammation

SjDX5-271 treatment (10 μg/mL) of LPS-stimulated bone marrow-derived macrophages (BMDMs) induced a significant shift towards an anti-inflammatory M2 phenotype, evidenced by increased expression of M2 markers (Il10, Arg1) and decreased expression of M1 markers (Tnfa, Il6) compared to LPS stimulation alone or treatment with a control peptide [1]. This is a key point of differentiation from small-molecule TLR4 inhibitors (e.g., TAK-242, CLI-095), which function solely by blocking the receptor but do not actively induce a reparative M2 phenotype [2].

M2 Polarization (In Vitro)

Head-to-head

IL10, Arg1 mRNA ↑; Tnfa, Il6 mRNA ↓ in RAW264.7 and THP-1 cells (10 μg/mL). Control peptide: no effect.

Differentiates M2-polarizing bioactivity from simple TLR4 antagonism.

24 h treatment with SjDX5-271 ± LPS (0.5 μg/mL); qRT-PCR.

Evidence Dimension	Macrophage phenotype switching (M1 vs. M2 marker expression)
Target Compound Data	Significant increase in M2 markers (Il10, Arg1) and decrease in M1 markers (Tnfa, Il6) vs. LPS group.
Comparator Or Baseline	LPS-stimulated BMDMs (M1 phenotype) and LPS + Control Peptide
Quantified Difference	Quantitative real-time PCR data shows statistically significant (P<0.05) changes in gene expression profiles.
Conditions	In vitro: BMDMs treated with LPS (0.5 μg/mL) and/or SjDX5-271 (10 μg/mL) for 24 h.

Why This Matters

This dual-action mechanism—inhibiting TLR4 signaling while actively promoting tissue repair—is unique and offers a functional advantage over simple pathway antagonists for disease models where resolution of inflammation is key.

• [1] Zhang, Y., et al. (2024). Novel anti-inflammatory peptide alleviates liver ischemia-reperfusion injury. Journal of Biomedical Research, 39(1), 61–75. View Source
• [2] Matsunaga, N., et al. (2011). TAK-242 (resatorvid), a small-molecule inhibitor of Toll-like receptor (TLR) 4 signaling, binds selectively to TLR4 and interferes with interactions between TLR4 and its adaptor molecules. Molecular Pharmacology, 79(1), 34-41. View Source

Direct Target Engagement: SjDX5-271 Physically Binds TLR4 Unlike Inert Control Peptide

The mechanism of action is supported by direct physical interaction with the TLR4 receptor. In biotin pull-down assays using BMDM lysates, biotinylated SjDX5-271 was able to enrich endogenously expressed TLR4, confirming binding to its intended target [1]. This target engagement was further supported by in silico molecular docking and is essential for its downstream effects, distinguishing it from the inactive control peptide SjDX5-271v, which does not bind TLR4 or modulate the pathway [1].

Pathway Engagement

Cross-study comparable

Transcriptomic enrichment of TLR signaling inhibition; reduced TLR4 phosphorylation and NF-κB nuclear translocation; pro-inflammatory cytokines ↓.

Provides target engagement readouts for dose-response pathway studies.

Mouse IRI model, BMDM, LPS-stimulated; control peptide inactive.

Evidence Dimension	Physical binding to TLR4
Target Compound Data	Biotinylated SjDX5-271 pulls down TLR4 protein from BMDM lysates.
Comparator Or Baseline	Control peptide (scrambled sequence) or negative control (SjDX5-271v)
Quantified Difference	Qualitative enrichment of TLR4 band on Western blot vs. no enrichment with control.
Conditions	BMDM lysates incubated with biotinylated peptide and streptavidin beads.

Why This Matters

This evidence confirms on-target activity and provides a critical quality control benchmark; a failure to bind TLR4 indicates a compromised or inactive batch, making this a key differentiator for procurement from a reliable source.

• [1] Zhang, Y., et al. (2024). Novel anti-inflammatory peptide alleviates liver ischemia-reperfusion injury. Journal of Biomedical Research, 39(1), 61–75. View Source

High-Impact Research Application Scenarios for SjDX5-271 Based on Validated Evidence

Preclinical Modeling of Hepatic Ischemia-Reperfusion Injury (IRI)

Based on the robust in vivo hepatoprotection data, SjDX5-271 is an ideal tool for dissecting the role of macrophage polarization and the TLR4/MyD88/NF-κB axis in liver IRI. Researchers can use this peptide to study the transition from pro-inflammatory injury to pro-reparative resolution in surgical models, with the confidence that any observed effects are sequence-specific and not due to off-target peptide activity [1]. The ability to co-administer the inactive control peptide (SjDX5-271v) allows for a rigorous, internally controlled experimental design.

Investigating Macrophage-Driven Resolution of Inflammation

This peptide is uniquely suited for studies where the induction of M2 macrophage polarization is a desired outcome, separate from simple inhibition of M1 activation. As demonstrated in vitro, SjDX5-271 actively promotes the M2 phenotype in both primary BMDMs and human THP-1 cell lines [1]. This makes it a valuable reagent for exploring the therapeutic potential of M2 macrophages in a wide array of inflammatory and fibrotic diseases, providing a functional tool that goes beyond the capabilities of standard TLR4 antagonists.

Neuroinflammation and Depression Research

Patented evidence demonstrates that SjDX5-271 can induce clonal expansion of regulatory T cells (Tregs) in the dura mater to alleviate depressive symptoms [2]. This presents a novel application in neuroimmunology. For researchers exploring the gut-brain axis, meningeal immunity, or the role of Tregs in psychiatric disorders, SjDX5-271 offers a targeted biological probe to manipulate this specific immune niche, a capability not shared by systemic anti-inflammatory agents.

Target Validation for TLR4/MyD88/NF-κB Pathway

SjDX5-271 serves as a high-quality biological probe for validating the TLR4/MyD88/NF-κB pathway. Its direct binding to TLR4 and subsequent inhibition of downstream signaling (MyD88 and p-p65) have been confirmed via transcriptomics, Western blotting, and studies in TLR4-knockout mice, which show that the peptide's effects are TLR4-dependent [1]. This makes it an essential reagent for confirmatory studies alongside genetic knockout or small-molecule inhibitor approaches.

Application

Selection Property

Validation Focus

Liver ischemia-reperfusion injury (IRI) model studies

Sequence-specific TLR4 pathway modulation with M2 polarization

Serum ALT/AST, hepatic necrosis, Suzuki score endpoints

M2 macrophage polarization & immunometabolism research

M2-polarizing bioactivity distinct from generic TLR4 inhibitors

IL10, ARG1 mRNA expression; anti-inflammatory cytokine profiling

TLR4/MyD88/NF-κB signaling studies without cytotoxicity confounds

Wide concentration window lacking intrinsic cytotoxicity

CCK-8 viability screening; time-course and co-treatment assays

Neuroinflammation & Treg induction research

Patent-reported Treg cell expansion in depressive-like models

CNS inflammation model endpoints; depressive-like symptom scores

• [1] Zhang, Y., et al. (2024). Novel anti-inflammatory peptide alleviates liver ischemia-reperfusion injury. Journal of Biomedical Research, 39(1), 61–75. View Source
• [2] Chinese Patent Application CN116327910A. 2023-07-07. Application of Schistosome-Derived Peptide in Preparation of Drug for Treating Depression. View Source